Cas no 1315367-59-9 (N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine)

• Product Name: N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
• CAS No: 1315367-59-9
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5572829
• Update Time: 2025-05-20

N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
• Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-

• Inchi： 1S/C8H12N4/c1-9-8-4-6-5-10-3-2-7(6)11-12-8/h4,10H,2-3,5H2,1H3,(H,9,12)
• InChI Key： IINDSJAKEDRFLJ-UHFFFAOYSA-N
• SMILES： C12CCNCC1=CC(NC)=NN=2

Computed Properties

• Exact Mass: 164.106
• Monoisotopic Mass: 164.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 407.6±45.0 °C(Predicted)
• pka: 7.33±0.20(Predicted)

Additional information on N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine

Comprehensive Overview of N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine (CAS No. 1315367-59-9)

The compound N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine (CAS No. 1315367-59-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This bicyclic system, featuring a pyrido-pyridazine core, is a subject of interest for its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its derivatives for their bioactivity and selective binding capabilities, making it a hot topic in medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine fits into this trend as a promising scaffold for designing inhibitors of enzymes or receptors implicated in diseases like Parkinson's, Alzheimer's, and diabetes. Its molecular structure allows for versatile modifications, enabling researchers to fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The synthesis of N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize synthetic routes to minimize waste and improve yield, aligning with sustainable practices in the pharmaceutical industry.

From a commercial perspective, CAS No. 1315367-59-9 is primarily supplied by specialized chemical manufacturers catering to research institutions and drug development companies. Its applications extend beyond therapeutics, with potential uses in material science and catalysis. As the scientific community continues to explore its properties, collaborations between academia and industry are expected to accelerate the translation of findings into practical solutions.

For researchers and professionals seeking detailed information, databases like PubChem and Reaxys provide extensive data on N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine, including spectral data and biological activity profiles. The compound's relevance to AI-driven drug discovery platforms further underscores its importance, as machine learning models increasingly rely on high-quality chemical datasets to predict novel drug candidates.

In summary, N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine represents a versatile and scientifically valuable compound with broad implications for modern research. Its integration into cutting-edge fields like computational chemistry and biotechnology highlights its enduring significance in advancing human health and scientific innovation.